Cas no 2877691-29-5 (tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate
• CAS No: 2877691-29-5
• MF: C₁₅H₂₅FN₂O₃
• MW: 300.369007825851
• CID: 5308364
• PubChem ID: 165433821
• Update Time: 2025-10-28

tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040854116
• tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate
• 2877691-29-5
• F1916-7023
• 1,1-Dimethylethyl 4-[[(cyclopropylcarbonyl)amino]methyl]-4-fluoro-1-piperidinecarboxylate

• Inchi： 1S/C15H25FN2O3/c1-14(2,3)21-13(20)18-8-6-15(16,7-9-18)10-17-12(19)11-4-5-11/h11H,4-10H2,1-3H3,(H,17,19)
• InChI Key： GZUQRNNNKCZQGQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CNC(C2CC2)=O)(F)CC1

Computed Properties

• Exact Mass: 300.18492083g/mol
• Monoisotopic Mass: 300.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.2±38.0 °C(Predicted)
• pka: 15.58±0.20(Predicted)

Additional information on tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate

Introduction to tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate (CAS No. 2877691-29-5)

tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate (CAS No. 2877691-29-5) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a cyclopropylformamido moiety, and a fluorinated piperidine ring. These structural elements contribute to its chemical stability and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for pharmaceutical applications. The cyclopropylformamido moiety introduces additional complexity and reactivity, potentially enhancing the compound's ability to interact with biological targets. The fluorinated piperidine ring further modulates the compound's properties, offering unique opportunities for fine-tuning its pharmacological profile.

Recent studies have highlighted the potential of tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively inhibits the activity of these enzymes, suggesting its potential as a lead compound for drug discovery in this area.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate as a building block for the synthesis of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug development. The researchers reported that compounds derived from this intermediate showed high affinity and selectivity for specific GPCRs, indicating their potential as therapeutic agents for various diseases.

The synthetic accessibility of tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate is another factor contributing to its significance in pharmaceutical research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of tert-butyl 4-fluoropiperidine-1-carboxylate with cyclopropylformamide in the presence of a suitable catalyst. This approach allows for high yields and excellent purity, making it suitable for large-scale production.

The physicochemical properties of tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate have also been extensively studied. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different conditions, including temperature and pH, has been evaluated, providing valuable information for its handling and storage.

In terms of safety and environmental impact, tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate has been found to be relatively safe when handled properly. However, standard laboratory safety protocols should be followed to ensure safe handling and disposal. This includes wearing appropriate personal protective equipment (PPE) and using fume hoods when necessary.

The future prospects for tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve its availability for large-scale applications.

In conclusion, tert-butyl 4-[(cyclopropylformamido)methyl]-4-fluoropiperidine-1-carboxylate (CAS No. 2877691-29-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and promising biological activity make it an attractive candidate for further exploration and development as a therapeutic agent.